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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

This document provides crucial, direct guidance on the safe handling, operational procedures,
and disposal of Ethyl-D5 methanesulfonate. Developed to be your preferred resource for
laboratory safety, this guide aims to build deep trust by delivering value beyond the product
itself.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Ethyl-D5 methanesulfonate, a comprehensive approach to personal
protection is mandatory to prevent exposure.[1][2] This chemical is considered a hazardous
substance, a suspected carcinogen, and may cause genetic defects.[3][4][5] Therefore,
stringent adherence to PPE protocols is essential.

Primary Protective Gear:

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
with a Type A filter is recommended, especially where there is a risk of overexposure or
when engineering controls like fume hoods are not sufficient. For higher-level protection, a
respirator with OV/AG/P99 (US) or ABEK-P2 (EU EN 143) cartridges should be used.
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e Eye and Face Protection: Safety glasses with side shields are the minimum requirement.
However, tightly fitting chemical splash goggles are strongly recommended. A face shield
should be used when the situation requires it.

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber or neoprene, are
essential. It is crucial to inspect gloves for any signs of degradation before use. For
prolonged or frequently repeated contact, a glove with a protection class of 5 or higher
(breakthrough time > 240 minutes) is recommended. For brief contact, a glove with a
protection class of 3 or higher (breakthrough time > 60 minutes) is suitable.

» Skin and Body Protection: Wear impervious, clean, full-body protective clothing, such as a
lab coat, smock, or coveralls. Protective boots and shoe covers should also be worn.

Quantitative Safety Data

The following table summarizes key quantitative data for Ethyl methanesulfonate, the parent
compound of Ethyl-D5 methanesulfonate. This information is critical for risk assessment and
safe handling.

Parameter Value Reference
Flash Point 100 °C /212 °F
3 , 213-214°C/415.4 - 417.2 °F
Boiling Point
@ 760 mmHg
Specific Gravity 1.160 - 1.167
Vapor Pressure 0.27 hPa @ 25 °C
Oral LD50 (mouse) 470 mg/kg

Permitted Daily Exposure

~100 u g/person/da
(PDE) Hamp \%

Note: No occupational exposure limits have been established for Ethyl Methanesulfonate by
OSHA, ACGIH, or NIOSH. Therefore, exposure should be kept to the lowest possible level.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is critical to minimize the risk of exposure and ensure a
safe working environment.

1. Preparation and Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a designated chemical
fume hood with an average linear face velocity of 150 feet/min.

o Ensure that an eyewash station and a safety shower are readily accessible.

» Regulated areas should be maintained under negative pressure.

2. Handling:

e Avoid all personal contact, including inhalation and contact with skin and eyes.
» Do not eat, drink, or smoke in the handling area.

o Use spark-proof tools and take measures to prevent electrostatic discharge.

o Keep containers tightly closed when not in use.

3. Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents and strong bases.

» Store in the original, tightly sealed container.

e The material is moisture-sensitive and should be stored under an inert atmosphere.

Disposal Plan: Managing Ethyl-D5 Methanesulfonate
Waste
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Proper disposal of Ethyl-D5 methanesulfonate and contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Characterization: Ethyl methanesulfonate is considered a hazardous waste. When
discarded as a commercial chemical product, off-specification species, container residue, or
spill residue, it is assigned the EPA waste number U119.

o Collection and Storage: Collect all waste in suitable, closed, and properly labeled containers.
Do not allow wash water from cleaning equipment to enter drains.

» Disposal Method: All waste must be handled in accordance with local, state, and federal
regulations. Consult with your institution's environmental health and safety department or a
licensed professional waste disposal service. One option is to dispose of the material at an
approved waste disposal plant. Puncture containers to prevent reuse before disposal at an
authorized landfill.

Experimental Protocols: Assessing Key Hazards

The primary hazards associated with Ethyl methanesulfonate are its mutagenicity and
carcinogenicity. The following are representative protocols for assessing these endpoints,
based on internationally recognized OECD guidelines.

Mutagenicity Testing: Bacterial Reverse Mutation Test
(Ames Test)

This test assesses the potential of a substance to induce gene mutations.

Principle: The bacterial reverse mutation test uses amino-acid requiring strains of Salmonella
typhimurium and Escherichia coli to detect point mutations, which involve substitution, addition,
or deletion of one or a few DNA base pairs. The principle of this test is that it detects mutations
which revert mutations present in the tester strains, and restore the functional capability of the
bacteria to synthesize an essential amino acid.

Methodology:

e Strains: Several strains of bacteria are used, each designed to detect different types of
mutations.
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» Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 mix) to account for metabolites that may be mutagenic.

o Exposure: The test chemical is added to a minimal media plate with a small amount of the
required amino acid (e.g., histidine for Salmonella) and the bacterial culture.

 Incubation: The plates are incubated at 37°C for 48-72 hours.

o Evaluation: The number of revertant colonies on the test plates is compared to the number of
spontaneous revertant colonies on negative control plates. A significant, dose-related
increase in revertant colonies indicates that the substance is mutagenic.

Carcinogenicity Testing: In Vivo Rodent Bioassay
This long-term study evaluates the carcinogenic potential of a substance in rodents.
Principle: The objective of a long-term carcinogenicity study is to observe test animals for a

major portion of their life span for the development of neoplastic lesions during or after
exposure to various doses of a test substance by an appropriate route.

Methodology:
e Animal Selection: Typically, two rodent species (e.g., rats and mice) are used.

e Dose Selection: A preliminary study is conducted to determine the maximum tolerated dose
(MTD). The carcinogenicity study then uses the MTD and at least two lower dose levels.

o Administration: The test substance is administered to the animals for a significant portion of
their lifespan (e.g., 24 months for rats). The route of administration should be relevant to
potential human exposure.

« In-life Observations: Animals are observed daily for clinical signs of toxicity. Body weight and
food consumption are monitored regularly.

o Pathology: At the end of the study, all animals are subjected to a full necropsy, and a
comprehensive set of tissues is collected for histopathological examination by a board-
certified pathologist.
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o Evaluation: The incidence and severity of tumors in the treated groups are compared to the
control group to determine the carcinogenic potential of the substance.

Emergency Workflow: Handling a Spill

A swift and organized response is critical in the event of a spill. The following diagram outlines
the logical workflow for managing a spill of Ethyl-D5 methanesulfonate.
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Ethyl-D5 Methanesulfonate Spill Response Workflow

Immediate Actions
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Alert Others & Supervisor

Remove Ignition Sources
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Assess Spill Size
(Minor vs. Major)

\ 4
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Containment & Cleanup

Contain Spill with
Inert Absorbent

Cover with Dry Lime,
Sand, or Soda Ash

Collect Material into
Sealed Containers

Decontamination & Disposal

Decontaminate Area

Dispose of as
Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to an Ethyl-D5 methanesulfonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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